
2-(4-Chlorophenyl)ethanol chemical properties
and structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(4-Chlorophenyl)ethanol

Cat. No.: B160499 Get Quote

An In-depth Technical Guide on the Core Chemical Properties and Structure of 2-(4-
Chlorophenyl)ethanol

Introduction
2-(4-Chlorophenyl)ethanol, also known as para-chlorophenethyl alcohol, is an organic

compound featuring a chlorinated phenyl group attached to an ethyl alcohol moiety.[1] Its

unique structure, with a hydroxyl group and a chlorine atom at the para position of the phenyl

ring, significantly influences its chemical properties and biological activities.[1] This compound

serves as a valuable intermediate and building block in various fields, including the synthesis of

pharmaceuticals and agrochemicals.[1] Research has highlighted its potential as an

antimicrobial and insecticidal agent.[1] Furthermore, it has been identified as a PROTAC

(Proteolysis Targeting Chimera) linker, which can be utilized in the synthesis of PROTACs for

targeted protein degradation.[2] This guide provides a comprehensive overview of its chemical

properties, structure, synthesis, and analytical protocols.

Chemical Structure
The molecular structure of 2-(4-Chlorophenyl)ethanol consists of a benzene ring substituted

with a chlorine atom at the para (position 4) and a 2-hydroxyethyl group. The presence of the

electronegative chlorine atom on the aromatic ring and the polar hydroxyl group on the ethyl

side chain are the key functional features that dictate its reactivity and physical properties.

Caption: 2D structure of 2-(4-Chlorophenyl)ethanol.
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Physicochemical Properties
The properties of 2-(4-Chlorophenyl)ethanol are well-documented, providing essential data

for its application in research and development.

Property Value Source

CAS Number 1875-88-3 [1][3]

Molecular Formula C₈H₉ClO [1][2][3]

Molecular Weight 156.61 g/mol [1][2][3]

Appearance
Colorless to Light yellow to

Light orange clear liquid

Physical State (at 20°C) Liquid

Boiling Point 153 °C at 30 mmHg

Specific Gravity (20/20) 1.18

Refractive Index (n20/D) 1.55

Purity (by GC) >98.0%

SMILES C1=CC(=CC=C1CCO)Cl [1]

InChI Key
HZFRKZWBVUJYDA-

UHFFFAOYSA-N
[1][3]

Experimental Protocols
Synthesis of 2-(4-Chlorophenyl)ethanol
A documented synthesis process for 2-(4-Chlorophenyl)ethanol involves a two-step

procedure starting from 4-chloroacetophenone.[4]

Step 1: Synthesis of 4-Chlorophenylacetic Acid via Willgerodt-Kindler Reaction

In a 100 mL three-necked flask, combine 11.8 mL (135.6 mmol) of morpholine, 6.0 g (39

mmol) of 4-chloroacetophenone, and 2.0 g (62.4 mmol) of sulfur powder.[4]
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The mixture is refluxed at 127°C for 5 hours under magnetic stirring.[4]

After cooling to room temperature, 100 mL of ethyl acetate is added, and the mixture is

stirred for 30 minutes.[4]

The resulting solid, 1-(4-Chlorophenyl)-2-morpholinoethylthione, is filtered and dried.[4]

This intermediate is then hydrolyzed to 4-chlorophenylacetic acid.[4]

Step 2: Reduction of 4-Chlorophenylacetic Acid to 2-(4-Chlorophenyl)ethanol

Under a nitrogen atmosphere, 50 mL of anhydrous tetrahydrofuran is added to a 200 mL

three-necked flask and cooled to 0°C in an ice-salt bath.[4]

2.2 g (57.8 mmol) of sodium borohydride is added, followed by 4.6 g (27 mmol) of 4-

chlorophenylacetic acid.[4]

After stirring for 10 minutes, a solution of 6.86 g (27 mmol) of iodine in 40 mL of

tetrahydrofuran is added dropwise, maintaining the temperature below 10°C. The reaction

proceeds for 1 hour.[4]

The reaction temperature is raised to room temperature, and stirring continues for another

hour.[4]

30 mL of methanol is slowly added dropwise, followed by stirring for 10 minutes.[4]

The solvent is evaporated under reduced pressure. 80 mL of 20% potassium hydroxide

solution is added to the residue and stirred for 30 minutes.[4]

The solution is extracted with dichloromethane (40 mL x 3). The combined organic layers are

washed with saturated saline (50 mL), dried over anhydrous sodium sulfate, and evaporated

to yield 2-(4-Chlorophenyl)ethanol as a colorless liquid.[4]
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Synthesis Workflow

Step 1: Willgerodt-Kindler Reaction

Step 2: Reduction

4-Chloroacetophenone +
Morpholine + Sulfur

Reflux at 127°C for 5h

Cool, add Ethyl Acetate,
Filter and Dry

1-(4-Chlorophenyl)-2-
morpholinoethylthione

Hydrolysis

4-Chlorophenylacetic Acid

4-Chlorophenylacetic Acid +
Sodium Borohydride + Iodine

in THF

Use as starting material

React at 0-10°C, then RT

Quench with Methanol

Evaporate, add KOH,
Extract with DCM

2-(4-Chlorophenyl)ethanol

Click to download full resolution via product page

Caption: Synthesis workflow for 2-(4-Chlorophenyl)ethanol.
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Analytical Methods
Accurate quantification of 2-(4-Chlorophenyl)ethanol is crucial for quality control and

research. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC)

are common analytical techniques employed.[5]

High-Performance Liquid Chromatography (HPLC) Protocol

Instrumentation: An HPLC system equipped with a quaternary pump, autosampler, column

compartment, and a diode-array detector (DAD).[5]

Column: Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm particle size).[5]

Mobile Phase: Isocratic elution with Acetonitrile:Water (60:40, v/v).[5]

Flow Rate: 1.0 mL/min.[5]

Column Temperature: 30°C.[5]

Injection Volume: 10 µL.[5]

Detection Wavelength: 225 nm.[5]

Sample Preparation: Dissolve the sample in the mobile phase to a concentration within the

calibration range and filter through a 0.45 µm syringe filter before injection.[5]

Gas Chromatography (GC) Protocol

Instrumentation: A GC system with a Flame Ionization Detector (FID).[5]

Column: HP-5 (30 m x 0.32 mm, 0.25 µm film thickness) or equivalent.

Carrier Gas: Helium.

Inlet Temperature: 250°C.[5]

Injection Mode: Split (10:1).[5]

Injection Volume: 1 µL.[5]
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Oven Temperature Program: Start at 100°C (hold 1 min), ramp at 15°C/min to 220°C (hold 2

min).[5]

Detector Temperature: 280°C.[5]

Sample Preparation: Dissolve the sample in methanol to a concentration within the

calibration range.
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Analytical Workflow

HPLC Analysis GC Analysis

Sample containing
2-(4-Chlorophenyl)ethanol

Sample Preparation
(Dissolve in appropriate solvent,

filter if necessary)

Inject into HPLC

For HPLC

Inject into GC

For GC

Separation on C18 Column

UV Detection at 225 nm

Quantification

Concentration Data

Separation on HP-5 Column

Flame Ionization Detection (FID)

Quantification

Click to download full resolution via product page

Caption: General workflow for HPLC and GC analysis.
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Biological Activity and Applications
2-(4-Chlorophenyl)ethanol is recognized for its potential applications in both pharmaceuticals

and agrochemicals.[1]

Antimicrobial and Insecticidal Properties: Preliminary studies have suggested that 2-(4-
Chlorophenyl)ethanol possesses antimicrobial and insecticidal effects, making it a

compound of interest for further investigation in medicinal chemistry and as a potential

component in the development of pesticides.[1]

Pharmaceutical Intermediate: It serves as an intermediate in the synthesis of various

biologically active compounds.[1]

PROTAC Linker: 2-(4-Chlorophenyl)ethanol is described as a PROTAC linker.[2] PROTACs

are heterobifunctional molecules that utilize the intracellular ubiquitin-proteasome system to

selectively degrade target proteins, representing an innovative approach in drug discovery.[2]

Chemical Research: As a building block, it is used for synthesizing more complex organic

molecules and for studying reaction mechanisms.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b160499#2-4-chlorophenyl-ethanol-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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